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Compound of Interest

Compound Name: 1-Methyllysergol-d3

Cat. No.: B15622593

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the certified reference material 1-Methyllysergol-d3. The

information presented herein is essential for ensuring the accuracy and reliability of research

and development activities involving this compound.

Quantitative Data Summary
The following tables summarize the key quantitative data for 1-Methyllysergol-d3, providing a

clear and concise overview of its identity, purity, and physical characteristics.

Table 1: Identification and Physical Properties
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Parameter Specification

Chemical Name

((6aR,9R)-4,7-Dimethyl-4,6,6a,7,8,9-

hexahydroindolo[4,3-fg]quinolin-9-yl)methanol-

d3

Molecular Formula C₁₈H₁₉D₃N₂O

Molecular Weight 287.42 g/mol

CAS Number 5572-96-3 (Unlabelled)[1]

Appearance White to off-white solid

Solubility Soluble in Methanol, DMSO

Table 2: Purity and Isotopic Abundance

Analysis Method Result

Chemical Purity (HPLC) HPLC-UV 99.8%

Isotopic Purity (Mass Spec) LC-MS 99.5 atom % D

Deuterium Incorporation

(NMR)
¹H NMR & ²H NMR >99%

Residual Solvents GC-HS <0.1%

Water Content (Karl Fischer) Coulometric Titration 0.05%

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below. These protocols

are fundamental to verifying the quality and integrity of 1-Methyllysergol-d3.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
Objective: To determine the chemical purity of 1-Methyllysergol-d3 by separating it from any

non-deuterated and other related impurities.
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Instrumentation:

HPLC system with UV detector

Column: C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18)[2]

Mobile Phase A: 0.1% Ammonium Acetate in Water

Mobile Phase B: Acetonitrile

Detector Wavelength: 280 nm

Procedure:

Standard Preparation: A stock solution of 1-Methyllysergol-d3 is prepared in methanol at a

concentration of 1 mg/mL. Working standards are prepared by diluting the stock solution with

the mobile phase.

Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to

a final concentration of approximately 0.5 mg/mL.

Chromatographic Conditions: A gradient elution is employed, starting with 95% Mobile Phase

A and transitioning to 95% Mobile Phase B over 20 minutes. The flow rate is maintained at

1.0 mL/min.[2]

Analysis: The sample is injected into the HPLC system, and the chromatogram is recorded.

The peak area of 1-Methyllysergol-d3 is compared to the total area of all peaks to calculate

the percentage purity.

Mass Spectrometry (MS) for Isotopic Purity
Objective: To confirm the molecular weight and determine the isotopic purity of 1-
Methyllysergol-d3.

Instrumentation:

Liquid Chromatography-Mass Spectrometry (LC-MS) system with an electrospray ionization

(ESI) source.
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Procedure:

Sample Preparation: A dilute solution of the sample (approximately 10 µg/mL) is prepared in

a suitable solvent (e.g., 50:50 acetonitrile:water).

Infusion: The sample solution is directly infused into the mass spectrometer.

Mass Spectral Acquisition: The mass spectrum is acquired in positive ion mode, scanning a

mass range that includes the expected molecular weights of the deuterated and non-

deuterated compound.

Data Analysis: The relative intensities of the ion peaks corresponding to 1-Methyllysergol-
d3 and its non-deuterated counterpart are used to calculate the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Deuterium Incorporation
Objective: To confirm the position and extent of deuterium incorporation in the 1-
Methyllysergol-d3 molecule.[3]

Instrumentation:

NMR Spectrometer (400 MHz or higher)

Procedure:

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a suitable

deuterated solvent (e.g., DMSO-d₆).

¹H NMR Acquisition: A standard proton NMR spectrum is acquired. The absence or

significant reduction of the signal corresponding to the methyl protons confirms successful

deuterium substitution.[3]

²H NMR Acquisition: A deuterium NMR spectrum is acquired. A distinct signal in the region

corresponding to the methyl group provides direct evidence of deuterium incorporation.[4]
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Data Analysis: The integration of the residual proton signal in the ¹H NMR spectrum, relative

to a non-deuterated internal standard or a non-deuterated portion of the molecule, is used to

quantify the level of deuterium incorporation.[3]

Visualized Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key experimental

workflows and logical relationships in the analysis of 1-Methyllysergol-d3.

Sample & Standard Preparation

Chromatographic Analysis Data Processing & Results

Prepare Standard Solution
(1 mg/mL in Methanol)

Inject into HPLC System

Prepare Sample Solution
(0.5 mg/mL in Mobile Phase)

Run Gradient Elution
(20 min) UV Detection at 280 nm Record Chromatogram Integrate Peak Areas Calculate % Purity

Click to download full resolution via product page

Caption: Workflow for HPLC Purity Determination.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_Confirming_Deuterium_Incorporation_H_vs_H_NMR_Spectroscopy.pdf
https://www.benchchem.com/product/b15622593/docs?utm_src=pdf-body#certificate-of-analysis-1-methyllysergol-d3-a-technical-guide
https://www.benchchem.com/product/b15622593/docs?utm_src=pdf-body-img#certificate-of-analysis-1-methyllysergol-d3-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze Sample

Mass Spectrometry
(Isotopic Purity)

NMR Spectroscopy
(Deuterium Incorporation)

Isotopic Purity > 99%?

Deuterium Incorporation > 99%?

Yes

Material Fails Specification

No

Material Meets Specification

YesNo

Click to download full resolution via product page

Caption: Decision logic for isotopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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